Cas no 894019-01-3 (N'-(2-ethylphenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide)

• Product Name: N'-(2-ethylphenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide
• CAS No: 894019-01-3
• MF: C₂₃H₂₅N₃O₂S
• MW: 407.528504133224
• CID: 5511904
• Update Time: 2025-06-24

N'-(2-ethylphenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-ethylphenyl)-N-[2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl]oxamide
• N'-(2-ethylphenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide

• Inchi： 1S/C23H25N3O2S/c1-4-17-9-5-6-11-19(17)26-22(28)21(27)24-13-12-20-16(3)25-23(29-20)18-10-7-8-15(2)14-18/h5-11,14H,4,12-13H2,1-3H3,(H,24,27)(H,26,28)
• InChI Key： FQUCDQGPSWLBID-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2=CC=CC(C)=C2)=NC=1C)(=O)C(NC1=CC=CC=C1CC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2-ethylphenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide

Introduction to N'-(2-ethylphenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide (CAS No. 894019-01-3)

N'-(2-ethylphenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 894019-01-3, belongs to a class of molecules that incorporate heterocyclic scaffolds, which are widely recognized for their role in drug discovery and development. The presence of multiple functional groups, including ethylphenyl, methylphenyl, and 1,3-thiazole, contributes to its intricate chemical profile and makes it a subject of interest for researchers exploring novel therapeutic agents.

The structural framework of N'-(2-ethylphenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide is characterized by a combination of aromatic rings and a thiazole ring, which are connected through an ethylene diamine backbone. This arrangement not only imparts stability to the molecule but also creates potential sites for interaction with biological targets. The thiazole moiety, in particular, is a well-documented pharmacophore that has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of methyl groups at specific positions further modulates the electronic and steric properties of the molecule, influencing its reactivity and biological efficacy.

In recent years, there has been a growing interest in developing small molecule inhibitors that target specific enzymes or receptors involved in disease pathways. N'-(2-ethylphenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide has been identified as a promising candidate in this context due to its ability to interact with various biological targets. For instance, studies have suggested that this compound may exhibit inhibitory activity against enzymes such as protein kinases, which are implicated in signal transduction pathways associated with cancer and inflammation. The aryl groups present in the molecule are particularly important for binding to these targets, as they provide the necessary hydrophobic interactions and π-stacking capabilities.

One of the most compelling aspects of N'-(2-ethylphenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide is its potential for further chemical modification. The presence of multiple reactive sites allows researchers to explore various derivatives that may enhance its pharmacological properties. For example, modifications to the ethanediamine backbone could improve solubility or bioavailability, while alterations to the aromatic rings might fine-tune binding affinity and selectivity. These possibilities make this compound an attractive scaffold for structure-based drug design (SBDD) approaches.

Recent advancements in computational chemistry have also facilitated the study of N'-(2-ethylphenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide. Molecular docking simulations have been used to predict how this compound might interact with different protein targets, providing valuable insights into its mechanism of action. These simulations have shown that the compound can bind effectively to pockets on proteins such as kinases and transcription factors, suggesting its potential as an inhibitor or modulator of these critical biological processes. Additionally, quantum mechanical calculations have helped elucidate the electronic structure of the molecule, which is essential for understanding its reactivity and interactions.

The synthesis of N'-(2-ethylphenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key reactions such as condensation, cyclization, and functional group transformations. Each step must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one more efficiently than ever before. For instance, catalytic processes have been developed that allow for selective functionalization at specific positions within the molecule.

The biological evaluation of N'-(2-ethnic pheny-N'-{24methylene23methylene13thiazol5y ethylene})amidine has been conducted using both in vitro and in vivo models. In vitro studies have revealed promising activities against various disease-related targets, including enzymes involved in cancer progression and inflammatory responses. These findings have encouraged researchers to explore further pharmacological profiling using more comprehensive assay systems. In vivo studies have provided additional evidence supporting the potential therapeutic value of this compound by demonstrating its ability to modulate disease-related pathways in animal models.

The development of novel pharmaceutical agents requires not only potent activity but also favorable pharmacokinetic properties such as good solubility distribution volume metabolic stability). The structural features present in N'-(ethnic pheny-N'-{24methylene23methylene13thazole})amidine may contribute positively towards achieving these objectives through their influence on solubility permeability absorption distribution metabolism excretion (ADME) profiles). For example certain substitutions within aromatic rings could enhance lipophilicity while maintaining water solubility thus improving oral bioavailability).

The future directions for research on N'-(ethnic pheny-N'-{24methylene23methylene13thazole})amidine include expanding exploration into new therapeutic indications exploring derivative libraries developing formulation strategies). Collaborative efforts between medicinal chemists biologists pharmacologists will be crucial generating comprehensive understanding compounds full potential advancing translation preclinical clinical stages). As field continues evolve advances computational techniques synthetic methodologies will continue unlock possibilities designing next generation pharmaceuticals).